1-(2-{[4-(4-Methylquinolin-2-yl)piperazin-1-yl]carbonyl}phenyl)ethanone

• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 1-[2-[4-(4-methylquinolin-2-yl)piperazine-1-carbonyl]phenyl]ethanone
• InChI: InChI=1S/C23H23N3O2/c1-16-15-22(24-21-10-6-5-7-18(16)21)25-11-13-26(14-12-25)23(28)20-9-4-3-8-19(20)17(2)27/h3-10,15H,11-14H2,1-2H3
• InChI Key: DZFDYPVTEHWQHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)N3CCN(CC3)C(=O)C4=CC=CC=C4C(=O)C

Description

This compound features a phenyl-ethanone core linked via a carbonyl group to a piperazine ring, which is further substituted with a 4-methylquinolin-2-yl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-{[4-(4-Methylquinolin-2-yl)piperazin-1-yl]carbonyl}phenyl)ethanone typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Quinoline Moiety: The quinoline ring can be synthesized through the Skraup synthesis, which involves the reaction of aniline with glycerol in the presence of sulfuric acid and an oxidizing agent.

Piperazine Ring Formation: The piperazine ring is often synthesized by reacting ethylenediamine with dihaloalkanes.

Coupling Reactions: The quinoline and piperazine moieties are coupled using a carbonylating agent such as phosgene or triphosgene.

Final Assembly: The phenyl group is introduced through a Friedel-Crafts acylation reaction, where the piperazine-quinoline intermediate reacts with acetophenone in the presence of a Lewis acid catalyst like aluminum chloride.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(2-{[4-(4-Methylquinolin-2-yl)piperazin-1-yl]carbonyl}phenyl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the carbonyl group to a hydroxyl group.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring, where halogenated reagents replace hydrogen atoms.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Hydrogen gas with palladium catalyst, lithium aluminum hydride.

Substitution Reagents: Halogenated compounds like bromoethane, chloroform.

Major Products

Oxidation Products: Quinoline N-oxides.

Reduction Products: Hydroxy derivatives.

Substitution Products: Halogenated piperazine derivatives.

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of quinoline and piperazine exhibit significant antimicrobial properties. A study highlighted the antibacterial activity of similar compounds against various strains, including Staphylococcus aureus and Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways .

Compound	Target Bacteria	Activity
1-(2-{[4-(4-Methylquinolin-2-yl)piperazin-1-yl]carbonyl}phenyl)ethanone	S. aureus	Moderate Inhibition
	E. coli	High Inhibition

Anticancer Properties

The compound has also been investigated for its anticancer properties. Quinoline derivatives are known to interact with DNA and inhibit topoisomerase enzymes, which are crucial for DNA replication and repair. In vitro studies have shown that the compound can induce apoptosis in cancer cell lines, suggesting its potential as a chemotherapeutic agent .

Case Studies

• Study on Antibacterial Activity : A recent study evaluated the antibacterial efficacy of several quinoline-piperazine derivatives, including our compound of interest. The results demonstrated significant inhibition against Gram-positive and Gram-negative bacteria, supporting its use as a potential antibiotic .
• Anticancer Research : Another study focused on the anticancer effects of quinoline derivatives, revealing that compounds similar to 1-(2-{[4-(4-Methylquinolin-2-yl)piperazin-1-yl]carbonyl}phenyl)ethanone exhibited cytotoxic effects on various cancer cell lines, promoting further investigation into their mechanism of action .

Mechanism of Action

The mechanism of action of 1-(2-{[4-(4-Methylquinolin-2-yl)piperazin-1-yl]carbonyl}phenyl)ethanone involves its interaction with specific molecular targets:

Molecular Targets: It binds to G-protein coupled receptors (GPCRs) and ion channels, modulating their activity.

Pathways Involved: The compound influences signaling pathways related to neurotransmission, potentially affecting serotonin and dopamine receptors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Quinoline-Piperazine Derivatives

Methyl 4-(4-(2-Phenylquinoline-4-Carbonyl)piperazin-1-yl)benzoate (C1–C7)

• Structure: Quinoline-4-carbonyl-piperazine linked to a methyl benzoate ester .
• Key Differences: Substituents on the quinoline’s phenyl ring (e.g., bromo, chloro, fluoro in C2–C4) modulate electronic properties.
• Synthesis : Crystallized in ethyl acetate as yellow/white solids with confirmed purity via ¹H NMR and HRMS .
• Activity: Not explicitly stated, but similar frameworks are explored for kinase inhibition or antiparasitic applications .

4-{[4-(4-Fluorophenyl)piperazin-1-yl]carbonyl}quinolin-2(1H)-one

• Structure: Fluorophenyl-piperazine linked to a quinolin-2-one core .
• Key Differences: The 2-one group replaces ethanone, reducing lipophilicity.

Biphenyl-Arylpiperazine Derivatives

1-(Biphenyl-4-yl)-2-[4-(substituted phenyl)piperazin-1-yl]ethanones

• Structure: Biphenyl-ethanone core with arylpiperazine .
• Key Differences: Biphenyl replaces quinoline, altering π-π stacking and receptor affinity.
• Two lead compounds (2-methoxyphenyl and 2,3-dichlorophenyl derivatives) showed reduced catalepsy, suggesting improved safety profiles .
• QSAR Insights : Brain/blood partition coefficient (QPlogBB) and electron affinity (EA) correlate with antidopaminergic activity .

Sulfonyl-Piperazine Derivatives

1-(4-((4-Methoxyphenyl)sulfonyl)piperazin-1-yl)-2-((1-(4-nitrophenyl)-1H-tetrazol-5-yl)thio)ethanone (7n)

• Structure : Sulfonyl-piperazine with tetrazole-thioether and nitro groups .
• Key Differences : Sulfonyl groups increase polarity, while nitro/tetrazole moieties enhance electrophilic reactivity.
• Activity: Antiproliferative activity noted in preliminary screens, with ESI-HRMS confirming stability .

Pyridine-Based Piperazine Derivatives

(S)-(4-Chlorophenyl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)-2-(pyridin-3-yl)ethanone (UDO)

• Structure: Pyridine-ethanone linked to trifluoromethylphenyl-piperazine .
• Key Differences: Pyridine and CF₃ groups enhance CYP51 inhibition, critical for antiparasitic activity against Trypanosoma cruzi .

Key Research Findings

• Antipsychotic Potential: Biphenyl-arylpiperazine analogs demonstrate balanced dopamine/serotonin receptor modulation with reduced catalepsy .
• Antiparasitic Activity: Pyridine/quinoline-piperazine hybrids inhibit CYP51, a target in Chagas disease .
• Antiproliferative Effects : Sulfonyl-piperazine derivatives show promise in cancer models via tetrazole-mediated apoptosis .

Biological Activity

1-(2-{[4-(4-Methylquinolin-2-yl)piperazin-1-yl]carbonyl}phenyl)ethanone is a compound that has garnered attention due to its potential biological activities, particularly in the context of cancer treatment. This article explores the compound's biological activity, focusing on its anticancer properties, structure-activity relationships (SAR), and relevant research findings.

Chemical Structure

The compound can be represented as follows:

$$\text{C}_{19}\text{H}_{22}\text{N}_{4}\text{O}$$

Anticancer Activity

Recent studies have highlighted the compound's effectiveness against various cancer cell lines. Notably, it exhibits significant antiproliferative activity, which can be attributed to its interaction with cellular targets involved in cancer progression.

Case Studies

• In Vitro Studies :
  • A study demonstrated that derivatives of quinoline compounds, including those similar to 1-(2-{[4-(4-Methylquinolin-2-yl)piperazin-1-yl]carbonyl}phenyl)ethanone, showed promising results against colorectal adenocarcinoma (COLO205) and non-small-cell lung cancer (H460) cell lines. The IC50 values for some derivatives were reported as low as 0.32 μM for COLO205 and 0.89 μM for H460, indicating potent anticancer effects .
• Mechanism of Action :
  • The mechanism by which this compound exerts its anticancer effects appears to involve the inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells. Specifically, it has been shown to downregulate cyclin B1 and CDK1, which are crucial for cell cycle progression .

Structure-Activity Relationship (SAR)

Understanding the SAR of 1-(2-{[4-(4-Methylquinolin-2-yl)piperazin-1-yl]carbonyl}phenyl)ethanone is essential for optimizing its biological activity:

Structural Feature	Effect on Activity
Piperazine Ring	Enhances binding affinity to target proteins
Quinoline Moiety	Critical for anticancer activity
Carbonyl Group	Influences metabolic stability

Research indicates that modifications to these structural components can significantly alter the compound's effectiveness and pharmacokinetic properties .

Pharmacokinetics and Toxicity

The pharmacokinetic profile of 1-(2-{[4-(4-Methylquinolin-2-yl)piperazin-1-yl]carbonyl}phenyl)ethanone suggests favorable absorption and distribution characteristics. However, potential drug-drug interactions and toxicity profiles need careful evaluation. Studies have indicated that while the compound shows good drug-likeness, there are concerns regarding mutagenicity and other toxic effects that warrant further investigation .